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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)acetonitrile

Cat. No.: B1347151

Essential Safety and Handling Guide for 2-(4-
Chlorophenoxy)acetonitrile

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 2-(4-
Chlorophenoxy)acetonitrile. The following procedures are designed to ensure the safe
management of this chemical in a laboratory setting.

Physicochemical and Hazard Data

A summary of the key quantitative data for 2-(4-Chlorophenoxy)acetonitrile is presented
below for easy reference.
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Property Value Source(s)
Molecular Formula CsHeCINO [1112]
Molecular Weight 167.59 g/mol [1][2]

CAS Number 3598-13-8 [1]
Appearance Solid [2]

Melting Point 49 °C [3]

Boiling Point 149 - 150 °C (at 15 torr) [3]

H302: Harmful if
swallowedH312: Harmful in
contact with skinH332: Harmful

GHS Hazard Statements o ) [1114]
if inhaledH315: Causes skin
irritationH319: Causes serious

eye irritation

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A systematic approach to handling 2-(4-Chlorophenoxy)acetonitrile is critical to minimize
exposure and ensure a safe laboratory environment. The following workflow outlines the
necessary steps from preparation to disposal.
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Caption: Workflow for the safe handling of 2-(4-Chlorophenoxy)acetonitrile.
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Personal Protective Equipment (PPE) Requirements

The selection and proper use of PPE are paramount to prevent exposure. The following PPE is

mandatory when handling 2-(4-Chlorophenoxy)acetonitrile:

Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are
required.[5] A face shield should be worn over safety glasses if there is a risk of splashing or
a highly exothermic reaction.[5]

Skin Protection:

o Gloves: Wear appropriate protective gloves.[3] Disposable nitrile gloves offer short-term
protection against a broad range of chemicals.[5] It is advisable to consult the glove
manufacturer's chemical resistance guide to ensure the chosen material provides
adequate protection.[5]

o Lab Coat: A flame-retardant lab coat should be worn and kept buttoned.[5][6]

o Clothing: Long pants and closed-toe, closed-heel shoes are required to cover as much
skin as possible.[5]

Respiratory Protection: All handling of 2-(4-Chlorophenoxy)acetonitrile should be
conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[4][7] If engineering controls are not sufficient, a NIOSH/MSHA-approved
respirator may be necessary.[7]

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Inhalation: Move the victim to fresh air.[3] If breathing is difficult, administer oxygen.[3] If
breathing has stopped, provide artificial respiration, avoiding mouth-to-mouth contact.[3]
Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[3][8] Flush the affected skin
with plenty of soap and water for at least 15-20 minutes.[3][7] Seek immediate medical
attention.[7]
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e Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids.[3][7] Remove contact lenses if
present and easy to do.[9] Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting.[10] If the person is conscious, rinse their mouth with
water.[4][8] Seek immediate medical attention.[7]

o Spills: In case of a small spill, and if it is safe to do so, absorb the material with dry earth,
sand, or another non-combustible material and transfer it to a sealed container for disposal.
[3] Do not allow the chemical to enter drains.[7] Ensure the area is well-ventilated.

Disposal Plan

Proper disposal of 2-(4-Chlorophenoxy)acetonitrile and associated waste is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Containers: All waste containing 2-(4-Chlorophenoxy)acetonitrile must be collected
in clearly labeled, sealed containers.[11]

» Disposal Method: Dispose of the chemical waste through a licensed waste disposal
contractor.[12] Do not dispose of it down the drain or with regular trash.

o Contaminated Materials: Any materials used for cleanup, as well as contaminated PPE,
should be treated as hazardous waste and disposed of accordingly.

Experimental Protocols

No specific experimental protocols for the use of 2-(4-Chlorophenoxy)acetonitrile were found
in the safety and handling literature reviewed. Researchers should develop detailed,
substance-specific standard operating procedures (SOPSs) that incorporate the safety
information provided in this guide before commencing any experimental work. These SOPs
should be reviewed and approved by the institution's environmental health and safety
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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